Cas no 903557-50-6 ((s)-5-Bromo-4-methyl-2,3-dihydro-1h-inden-1-amine hydrochloride)

• Product Name: (s)-5-Bromo-4-methyl-2,3-dihydro-1h-inden-1-amine hydrochloride
• CAS No: 903557-50-6
• MF: C₁₀H₁₃BrClN
• MW: 262.573920965195
• CID: 6782949
• PubChem ID: 131887016
• Update Time: 2025-11-03

(s)-5-Bromo-4-methyl-2,3-dihydro-1h-inden-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (s)-5-bromo-4-methyl-2,3-dihydro-1h-inden-1-amine hydrochloride
• 1H-Inden-1-amine, 5-bromo-2,3-dihydro-4-methyl-, hydrochloride (1:1), (1S)-
• (1S)-5-bromo-4-methyl-2,3-dihydro-1H-inden-1-amine;hydrochloride
• C93241
• CS-0130101
• 903557-50-6
• (s)-5-bromo-4-methyl-2,3-dihydro-1h-inden-1-aminehydrochloride
• (1S)-5-bromo-4-methyl-2,3-dihydro-1H-inden-1-amine hydrochloride
• (s)-5-Bromo-4-methyl-2,3-dihydro-1h-inden-1-amine hydrochloride

• Inchi： 1S/C10H12BrN.ClH/c1-6-7-3-5-10(12)8(7)2-4-9(6)11;/h2,4,10H,3,5,12H2,1H3;1H/t10-;/m0./s1
• InChI Key： FVNCZQLSTVTANK-PPHPATTJSA-N
• SMILES： BrC1C=CC2=C(C=1C)CC[C@@H]2N.Cl

Computed Properties

• Exact Mass: 260.99199g/mol
• Monoisotopic Mass: 260.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (s)-5-Bromo-4-methyl-2,3-dihydro-1h-inden-1-amine hydrochloride

Professional Introduction to (S)-5-Bromo-4-methyl-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS No. 903557-50-6)

The compound (S)-5-Bromo-4-methyl-2,3-dihydro-1H-inden-1-amine hydrochloride, identified by its CAS number 903557-50-6, represents a significant advancement in the field of pharmaceutical chemistry. This chiral amine derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a bromine substituent at the 5-position and a methyl group at the 4-position, combined with the dihydroindenone core, contributes to its distinct reactivity and binding characteristics. This introduction aims to provide a comprehensive overview of the compound, its synthesis, pharmacological significance, and recent research developments.

The synthesis of (S)-5-Bromo-4-methyl-2,3-dihydro-1H-inden-1-amine hydrochloride involves a multi-step process that requires precise control over stereochemistry. The indene scaffold is typically constructed through cyclization reactions, followed by functional group transformations to introduce the bromine and methyl groups. The enantioselective synthesis of the (S)-configuration is particularly challenging but can be achieved using chiral catalysts or auxiliary agents. Recent advancements in asymmetric catalysis have enabled more efficient and scalable production methods, making this compound more accessible for further research and development.

One of the most compelling aspects of (S)-5-Bromo-4-methyl-2,3-dihydro-1H-inden-1-amine hydrochloride is its potential as a pharmacophore in drug design. The dihydroindenone core is a known motif in various bioactive molecules, exhibiting interactions with multiple biological targets. The bromine atom serves as a handle for further derivatization, allowing chemists to explore diverse structural analogs. Additionally, the amine group provides a site for hydrogen bonding and ionic interactions, which are crucial for receptor binding affinity. These features make it an attractive candidate for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of indene derivatives. Studies have shown that compounds with similar structural motifs exhibit activities against various diseases, including cancer and neurodegenerative disorders. For instance, some indene-based molecules have demonstrated inhibitory effects on kinases and other enzymes involved in disease pathways. The enantiomerically pure form of (S)-5-Bromo-4-methyl-2,3-dihydro-1H-inden-1-amine hydrochloride could potentially offer improved selectivity and reduced side effects compared to racemic mixtures.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for in vitro and in vivo studies. This formulation is particularly important for preclinical investigations where compound bioavailability and pharmacokinetic profiles are critical parameters. Researchers have utilized this salt form in cell-based assays to evaluate its interaction with biological targets and assess its potential therapeutic efficacy.

Current research efforts are focused on expanding the chemical space of indene derivatives by modifying their substituents and exploring new synthetic routes. Computational modeling techniques have been employed to predict the binding modes of these compounds with biological targets, aiding in the rational design of next-generation drugs. Additionally, high-throughput screening methods are being used to identify novel derivatives with enhanced potency and selectivity.

The role of stereochemistry in pharmaceuticals cannot be overstated. The (S)-configuration of (S)-5-Bromo-4-methyl-2,3-dihydro-1H-inden-1-amine hydrochloride may confer specific biological activities that differ from its (R)-enantiomer or racemic mixture. This highlights the importance of enantioselective synthesis in drug development. Recent advances in chiral resolution techniques have made it possible to produce enantiomerically pure compounds on larger scales, facilitating their use in clinical trials.

In conclusion, (S)-5-Bromo-4-methyl-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS No. 903557-50-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and stereochemical purity make it an attractive scaffold for developing novel therapeutic agents. Ongoing studies aim to uncover its full pharmacological profile and explore new synthetic methodologies for its derivatives. As research continues to progress, this compound is likely to play an important role in future drug discovery efforts.